Cas no 2172396-64-2 ((5-ethyl-1,3-thiazol-2-yl)methanethiol)

• Product Name: (5-ethyl-1,3-thiazol-2-yl)methanethiol
• CAS No: 2172396-64-2
• MF: C₆H₉NS₂
• MW: 159.27235865593
• CID: 5952592
• PubChem ID: 165948576
• Update Time: 2025-05-24

(5-ethyl-1,3-thiazol-2-yl)methanethiol Chemical and Physical Properties

Names and Identifiers

• (5-ethyl-1,3-thiazol-2-yl)methanethiol
• EN300-1289159
• 2172396-64-2

• Inchi： 1S/C6H9NS2/c1-2-5-3-7-6(4-8)9-5/h3,8H,2,4H2,1H3
• InChI Key： PNIXFNBZKNCGAB-UHFFFAOYSA-N
• SMILES： S1C(CS)=NC=C1CC

Computed Properties

• Exact Mass: 159.01764164g/mol
• Monoisotopic Mass: 159.01764164g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 42.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,5-disubstituted thiazoles

Additional information on (5-ethyl-1,3-thiazol-2-yl)methanethiol

Introduction to (5-ethyl-1,3-thiazol-2-yl)methanethiol (CAS No. 2172396-64-2)

Compound (5-ethyl-1,3-thiazol-2-yl)methanethiol, identified by its CAS number 2172396-64-2, is a heterocyclic thiol derivative with significant potential in the field of pharmaceutical and biochemical research. This compound belongs to the thiazole family, a class of molecules known for their diverse biological activities and applications in medicinal chemistry. The structural features of this compound, particularly its 5-ethyl substituent and the 1,3-thiazol-2-yl core, contribute to its unique chemical properties and make it a valuable scaffold for further derivatization and investigation.

The thiazole ring in (5-ethyl-1,3-thiazol-2-yl)methanethiol is a key pharmacophore that has been extensively studied for its role in various biological processes. Thiazole derivatives are well-documented for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of the methylene thiol group at the 2-position of the thiazole ring enhances the compound's reactivity, making it a promising candidate for further chemical modifications. These modifications can be tailored to optimize its pharmacokinetic profile and bioavailability, thereby increasing its therapeutic efficacy.

In recent years, there has been growing interest in exploring the therapeutic potential of thiol-containing compounds due to their ability to interact with biological targets in a highly specific manner. Thioethers, in particular, have been shown to exhibit potent effects on enzymes and signaling pathways involved in disease progression. (5-Ethyl-1,3-thiazol-2-yl)methanethiol is no exception and has been investigated for its potential role in modulating various pathological processes. Its ability to act as a redox-active molecule suggests that it may be capable of influencing cellular redox balance, which is often dysregulated in conditions such as oxidative stress-related diseases.

One of the most compelling aspects of this compound is its structural versatility. The 5-ethyl group provides a handle for further functionalization, allowing chemists to design analogs with enhanced binding affinity or altered metabolic stability. This flexibility has made (5-Ethyl-1,3-thiazol-2-yl)methanethiol a popular intermediate in drug discovery programs aimed at developing novel therapeutics. Researchers have leveraged this compound to synthesize derivatives that target specific receptors or enzymes implicated in neurological disorders, infectious diseases, and metabolic syndromes.

The pharmacological profile of (5-Ethyl-1,3-thiazol-2-yl)methanethiol has been the subject of several preclinical studies. These investigations have revealed intriguing insights into its mechanism of action and potential therapeutic applications. For instance, studies suggest that this compound may inhibit the activity of certain kinases involved in cancer cell proliferation. Additionally, its ability to modulate glutathione levels has led researchers to explore its potential in treating conditions characterized by oxidative damage and inflammation.

Another area where this compound has shown promise is in the development of antimicrobial agents. The unique structural features of (5-Ethyl-1,3-thiazol-2-yl)methanethiol enable it to interact with bacterial cell membranes and disrupt essential cellular processes. This has led to interest in using this compound as a lead structure for designing novel antibiotics capable of overcoming drug-resistant strains. The growing threat of antibiotic resistance underscores the importance of discovering new antimicrobial agents like (5-Ethyl-1,3-thiazol-2-ylmethanethiol), which could help address this global health challenge.

From a synthetic chemistry perspective, (5-Ethyl-1,3-thiazol-2-ylmethanethiol) serves as an excellent building block for constructing more complex molecules. Its reactivity allows for the introduction of various functional groups at different positions on the thiazole ring or on the methylthiol side chain. This adaptability has been exploited in efforts to develop new chemical entities with improved pharmacological properties. Techniques such as cross-coupling reactions and nucleophilic substitutions have been particularly useful in generating libraries of derivatives for high-throughput screening.

The safety profile of (5-Ethyl-1,3-thiazol-2-ylmethanethiol) is another critical consideration in its development as a potential therapeutic agent. Preliminary toxicology studies have indicated that this compound exhibits moderate solubility and stability under physiological conditions, suggesting that it may be well-tolerated when administered orally or intravenously. However, further studies are needed to fully assess its safety and efficacy profiles before it can be considered for clinical use.

In conclusion, (5-Ethyl-1,3-thiazol-ylmethanethiol) (CAS No. 2172396-64) represents a fascinating example of how structural diversity can be leveraged to discover new pharmacological agents with broad therapeutic applications. Its unique combination of reactivity and biological activity makes it an attractive candidate for further investigation in both academic and industrial settings. As research continues to uncover new insights into its mechanisms of action and potential applications, this compound is poised to play an important role in the development of next-generation therapeutics.